Cas no 1773493-20-1 (Bis(2-ethylhexyl) Phosphate-d34)

• Product Name: Bis(2-ethylhexyl) Phosphate-d34
• CAS No: 1773493-20-1
• MF: C₁₆H₃₅O₄P
• MW: 356.629964113235
• CID: 4613203
• Update Time: 2025-10-29

Bis(2-ethylhexyl) Phosphate-d34 Chemical and Physical Properties

Names and Identifiers

• Bis(2-ethylhexyl) Phosphate-d34
• [2H34]-Bis (2-ethylhexyl) Phosphate

• Inchi： 1S/C16H35O4P/c1-5-9-11-15(7-3)13-19-21(17,18)20-14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3,(H,17,18)/i1D3,2D3,3D3,4D3,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D,16D
• InChI Key： SEGLCEQVOFDUPX-RFETUZSTSA-N
• SMILES： P(O)(OC([2H])([2H])C([2H])(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])(OC([2H])([2H])C([2H])(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O

Additional information on Bis(2-ethylhexyl) Phosphate-d34

Bis(2-Ethylhexyl) Phosphate-d34: A Comprehensive Overview

Bis(2-Ethylhexyl) Phosphate-d34, also known by its CAS number 1773493-20-1, is a highly specialized compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of phosphate esters, specifically designed to meet the growing demand for advanced materials in modern industries. The "-d34" designation in its name signifies the presence of deuterium atoms, which imparts unique properties to the compound, making it invaluable in research and development sectors.

The synthesis of Bis(2-Ethylhexyl) Phosphate-d34 involves a multi-step process that ensures high purity and stability. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, resulting in higher yields and improved quality control. The compound's structure, featuring two long alkyl chains attached to a central phosphate group, contributes to its exceptional thermal stability and resistance to hydrolysis. These properties make it an ideal candidate for applications in high-performance materials and advanced chemical systems.

One of the most notable applications of Bis(2-Ethylhexyl) Phosphate-d34 is in the field of flame retardancy. Its ability to form a protective char layer upon exposure to heat has made it a preferred choice for use in polymer formulations. Recent studies have demonstrated that incorporating this compound into polymeric materials can significantly enhance their fire resistance without compromising mechanical properties. This has led to its widespread adoption in industries such as aerospace, automotive, and electronics, where fire safety is paramount.

In addition to its flame retardant properties, Bis(2-Ethylhexyl) Phosphate-d34 has also found applications in the pharmaceutical and biotechnological sectors. Its deuterated nature makes it an excellent tool for studying metabolic pathways and enzyme kinetics through isotopic labeling techniques. Researchers have utilized this compound to gain deeper insights into biochemical processes, paving the way for innovative drug discovery and development strategies.

The environmental impact of Bis(2-Ethylhexyl) Phosphate-d34 has also been a focal point of recent investigations. Studies have shown that the compound exhibits low toxicity and biodegradability under controlled conditions, making it a more sustainable alternative to traditional phosphate esters. Regulatory bodies have recognized its potential benefits and are actively working on guidelines to ensure its safe handling and disposal.

Looking ahead, the demand for Bis(2-Ethylhexyl) Phosphate-d34 is expected to grow as industries continue to seek advanced materials with tailored properties. Ongoing research is focused on expanding its applications into emerging fields such as nanotechnology and green chemistry. The compound's versatility and adaptability position it as a key player in shaping the future of material science.